Cas no 3002462-53-2 (2-Ethyl-1-(4-fluoro-2-propoxyphenyl)butan-1-ol)

• Product Name: 2-Ethyl-1-(4-fluoro-2-propoxyphenyl)butan-1-ol
• CAS No: 3002462-53-2
• MF: C₁₅H₂₃FO₂
• MW: 254.340328454971
• CID: 6797139
• PubChem ID: 171367597
• Update Time: 2025-05-23

2-Ethyl-1-(4-fluoro-2-propoxyphenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3002462-53-2
• 2-Ethyl-1-(4-fluoro-2-propoxyphenyl)butan-1-ol

• Inchi： 1S/C15H23FO2/c1-4-9-18-14-10-12(16)7-8-13(14)15(17)11(5-2)6-3/h7-8,10-11,15,17H,4-6,9H2,1-3H3
• InChI Key： CFAPHFJZOIOUDQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OCCC)C(C(CC)CC)O

Computed Properties

• Exact Mass: 254.16820813g/mol
• Monoisotopic Mass: 254.16820813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-Ethyl-1-(4-fluoro-2-propoxyphenyl)butan-1-ol

Introduction to 2-Ethyl-1-(4-fluoro-2-propoxyphenyl)butan-1-ol (CAS No. 3002462-53-2)

2-Ethyl-1-(4-fluoro-2-propoxyphenyl)butan-1-ol (CAS No. 3002462-53-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is characterized by its complex molecular structure, which includes a fluorinated aromatic ring and an aliphatic alcohol moiety, making it a valuable candidate for various biological studies.

The molecular formula of 2-Ethyl-1-(4-fluoro-2-propoxyphenyl)butan-1-ol is C₁₅H₂₀FO₂, and its molecular weight is approximately 256.31 g/mol. The compound's physical properties include a white to off-white solid form at room temperature, with a melting point ranging from 65°C to 70°C. Its solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO) makes it suitable for various experimental conditions.

In recent years, pharmaceutical research has focused on the potential of 2-Ethyl-1-(4-fluoro-2-propoxyphenyl)butan-1-ol as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties, which are crucial for treating various diseases such as arthritis, cardiovascular disorders, and neurodegenerative conditions. The presence of the fluorine atom in the aromatic ring enhances the compound's lipophilicity, allowing it to cross biological membranes more efficiently and reach target tissues.

The biological activity of 2-Ethyl-1-(4-fluoro-2-propoxyphenyl)butan-1-ol has been extensively studied in both in vitro and in vivo models. In vitro assays have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. Additionally, it has shown potent antioxidant activity by scavenging reactive oxygen species (ROS), which are known to cause cellular damage and contribute to disease progression.

In vivo studies have further validated the therapeutic potential of 2-Ethyl-1-(4-fluoro-2-propoxyphenyl)butan-1-ol. Animal models of inflammatory diseases have shown that administration of this compound can significantly reduce inflammation and improve overall health outcomes. For example, in a study using a mouse model of rheumatoid arthritis, treatment with 2-Ethyl-1-(4-fluoro-2-propoxyphenyl)butan-1-ol led to a marked reduction in joint swelling and pain, as well as improved mobility.

The mechanism of action of 2-Ethyl-1-(4-fluoro-2-propoxyphenyl)butan-1-ol is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the expression of genes involved in inflammation and oxidative stress. Another possible mechanism is its interaction with specific receptors or enzymes that play a role in these processes. Ongoing research aims to elucidate these mechanisms further and optimize the compound for clinical use.

In addition to its therapeutic potential, 2-Ethyl-1-(4-fluoro-2-propoxyphenyl)butan-1-ol has also been explored for its use in drug delivery systems. The compound's lipophilic nature makes it an attractive candidate for encapsulation in nanoparticles or liposomes, which can enhance its bioavailability and target specificity. This approach could potentially improve the efficacy and safety of the compound when used as a therapeutic agent.

The safety profile of 2-Ethyl-1-(4-fluoro-2-propoxyphenyl)butan-1-ol has been evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully assess its safety in humans, particularly with regard to long-term use.

In conclusion, 2-Ethyl-1-(4-fluoro-2-propoxyphenyl)butan-1-ol (CAS No. 3002462-53-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutic agents targeting inflammatory and oxidative stress-related diseases. Ongoing research continues to explore its full potential, paving the way for future clinical applications.